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Compound of Interest

Compound Name: Direct Black 168

Cat. No.: B12375425 Get Quote

For Researchers, Scientists, and Professionals in Material Science and Industrial Chemistry.

These notes provide a comprehensive overview and a generalized protocol for the application

of C.I. Direct Black 168 (CAS No: 85631-88-5) for dyeing leather substrates. Direct Black 168
is a water-soluble, trisazo-class direct dye known for producing a deep black hue.[1][2][3] While

primarily used for cellulosic fibers, it also finds application in leather and paper coloration.[3][4]

Its utility in the leather industry stems from its good affinity, uniform color production, and ease

of use in aqueous systems.[3][5]

Physicochemical and Technical Data
Summarized below are the key properties of Direct Black 168, compiled from various technical

data sheets. These parameters are crucial for designing and troubleshooting the dyeing

process.
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Property Value / Description Source(s)

C.I. Name Direct Black 168 [2]

C.I. Number 335475 [1][6][7]

CAS Number 85631-88-5 [1][6]

Chemical Class Trisazo Dye [1][2]

Physical Form Black / Dark Grey Powder [1][5][6]

Molecular Formula C₃₄H₂₃N₈Na₃O₁₁S₃ [2][7]

Molecular Weight 884.76 g/mol [2][7]

Solubility in Water ~25 g/L [6]

pH (1% Solution) 6.0 - 7.0 [5]

Purity ≥ 98% [5]

Primary Application
Cotton, Viscose, Silk, and

Leather Dyeing
[2][3][4][7]

Fastness Properties

Light Fastness (1-8) 3 - 4 [6][7]

Washing Fastness (1-5) 1 - 2 [7]

Rubbing Fastness (Dry) 4 [7]

Rubbing Fastness (Wet) 3 [7]

Principle of Application
Direct dyes are anionic dyes that have a high affinity for cellulosic materials. Their application

to leather, a protein-based substrate (collagen), relies on the formation of hydrogen bonds and

van der Waals forces between the dye molecules and the leather fibers. The process is

typically carried out in a neutral or slightly acidic pH bath, where the dye molecules penetrate

the leather structure. The large molecular size of Direct Black 168 aids in its substantivity.

Fixation agents are subsequently used to improve the dye's fastness properties, particularly its
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resistance to washing and rubbing, by forming larger, less soluble complexes within the leather

matrix.

Generalized Experimental Protocol for Drum Dyeing
This protocol describes a general procedure for dyeing chrome-tanned leather using Direct
Black 168 in a laboratory or pilot-scale dyeing drum. All percentages are based on the shaved

weight of the leather.

3.1 Materials and Equipment

Substrate: Chrome-tanned leather, shaved to desired thickness.

Dye: C.I. Direct Black 168 powder.

Chemicals:

Ammonia (for de-acidification)

Formic Acid (for pH adjustment and fixation)

Anionic Wetting Agent

Cationic Dye Fixing Agent

Deionized Water

Equipment:

Laboratory-scale dyeing drum

pH meter

Thermometer

Weighing balance

Beakers and graduated cylinders
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3.2 Procedure

Washing and Neutralization (Pre-Dyeing)

1. Load the shaved leather into the dyeing drum.

2. Add 200% water at 35°C.

3. Add 0.5% anionic wetting agent.

4. Run the drum for 30 minutes. Drain the float.

5. Add 150% water at 40°C.

6. Add 1.0% - 2.0% ammonia, depending on the initial pH of the leather.

7. Run the drum for 60-90 minutes, or until the pH of the leather cross-section is between 6.0

and 6.5.

8. Drain the float and wash the leather with 200% water at 40°C for 15 minutes. Drain.

Dyeing

1. Set a new float with 100% water at 40°C.

2. Dissolve 2.0% - 5.0% Direct Black 168 in hot water (50-60°C) and add it to the drum.

3. Run the drum for 60 minutes to allow for dye penetration.

4. Increase the temperature to 50-60°C.

5. Add 1.0% - 2.0% formic acid (diluted 1:10 with water) in two intervals, 15 minutes apart, to

gradually lower the pH and exhaust the dye.

6. Run the drum for an additional 45-60 minutes.

7. Check for dye exhaustion in the float. Drain the float.

Fixation and Washing (Post-Dyeing)
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1. Wash the leather with 200% water at 40°C for 15 minutes. Drain.

2. Set a new float with 100% water at 35°C.

3. Add 1.5% - 3.0% cationic dye fixing agent.

4. Run the drum for 30 minutes.

5. Add 1.0% formic acid (diluted 1:10) to fix the agent.

6. Run for an additional 20 minutes. Drain the float.

7. Rinse thoroughly with cold water for 10 minutes.

Drying and Finishing

1. The dyed leather should be set out, hooked, and allowed to air dry or vacuum dry

according to standard procedures.

2. Once dry, the leather can be conditioned and finished as required.

Visualized Workflows and Logic
4.1 Experimental Workflow for Leather Dyeing

The following diagram illustrates the sequential steps involved in the leather dyeing process

with Direct Black 168, from substrate preparation to the final product.
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Workflow for Leather Dyeing with Direct Black 168

Start: Chrome-Tanned Leather

1. Washing & Neutralization
- Wetting Agent

- Ammonia (pH 6.0-6.5)

2. Dyeing
- Add Dissolved Direct Black 168

- Run for 60 min @ 40°C

3. Dye Exhaustion
- Increase Temp to 50-60°C
- Add Formic Acid (gradual)

4. Intermediate Wash

5. Fixation
- Add Cationic Fixing Agent

- Add Formic Acid

6. Final Rinse

7. Drying
- Air Dry / Vacuum Dry

8. Conditioning & Finishing

End: Dyed Leather

Click to download full resolution via product page

A flowchart of the Direct Black 168 leather dyeing process.
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4.2 Troubleshooting Common Dyeing Issues

This decision tree provides a logical approach to diagnosing and resolving common problems

encountered during the leather dyeing process.

Troubleshooting Guide for Leather Dyeing

Problem Observed

Uneven Color / Streaks Poor Penetration Poor Rub/Wash Fastness Color Shade Incorrect

Cause: Inadequate Neutralization
Solution: Ensure cross-section pH is 6.0-6.5.

Check pH

Cause: Dye added too quickly
Solution: Add dissolved dye slowly over time.

Check Process

Cause: Leather is too dense/dry
Solution: Increase wetting agent; ensure proper re-wetting.

Check Prep

Cause: Dyeing time too short
Solution: Increase drum running time before exhaustion.

Check Time

Cause: Inadequate Fixation
Solution: Check amount/type of fixing agent; ensure final pH is acidic.

Check Fixation

Cause: Insufficient Rinsing
Solution: Perform thorough final rinse to remove unfixed dye.

Check Rinsing

Cause: Incorrect dye concentration
Solution: Verify dye weighing and leather weight.

Check Weighing

Cause: pH or Temp out of spec
Solution: Calibrate pH meter and thermometer.

Check Params

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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